Cas no 2228826-67-1 (1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine
• CAS No: 2228826-67-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6290779
• PubChem ID: 165971649
• Update Time: 2025-08-05

1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine
• 2228826-67-1
• 1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine
• EN300-1747818

• Inchi： 1S/C11H17NO2/c1-8(12)11(5-6-11)10-4-3-9(14-10)7-13-2/h3-4,8H,5-7,12H2,1-2H3
• InChI Key： IECQEDLXNDLPHZ-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.4Ų

Additional information on 1-{1-5-(methoxymethyl)furan-2-ylcyclopropyl}ethan-1-amine

1-{1-[5-(Methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine: A Comprehensive Overview

The compound 1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine, with the CAS number 2228826-67-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring, a furan moiety, and an ethanamine group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to form stable three-membered rings, which can confer unique pharmacokinetic properties. The integration of a furan ring further enhances the molecule's versatility, as furans are known for their aromaticity and ability to participate in various chemical reactions. The methoxymethyl group attached to the furan ring adds another layer of complexity, potentially influencing the molecule's solubility and bioavailability.

The synthesis of 1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine involves a multi-step process that typically begins with the preparation of the furan derivative. Researchers have explored various methods to construct the cyclopropane ring, including Simmons-Smith cyclopropanation and other transition-metal-catalyzed reactions. These methods have been optimized to achieve high yields and selectivity, making the compound accessible for further studies.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various therapeutic areas. For instance, studies have demonstrated its potential as a modulator of ion channels, which are critical in treating conditions such as epilepsy and pain. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) suggests its role in signaling pathways that could be harnessed for drug development.

The pharmacokinetic profile of 1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. However, further studies are required to assess its metabolism and excretion pathways fully. Understanding these parameters is crucial for determining its suitability as a drug candidate.

From an environmental perspective, the compound's biodegradability and eco-toxicity have been studied to ensure compliance with regulatory standards. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This aligns with current trends toward sustainable chemistry practices.

In conclusion, 1-{1-[5-(methoxymethyl)furan-2-yl]cyclopropyl}ethan-1-amine represents a compelling example of how structural complexity can be leveraged to design molecules with diverse functionalities. As research continues to unravel its potential applications, this compound stands at the forefront of innovation in organic chemistry and pharmacology.